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Compound of Interest

Compound Name: Tris(2-chloroethyl)phosphate-d12

Cat. No.: B588551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of Tris(2-chloroethyl)phosphate-d12 (TCEP-d12). The information is compiled from various

sources and presented in a structured format to facilitate its use in research and development

settings.

Core Physical and Chemical Data
Tris(2-chloroethyl)phosphate-d12 is the deuterated form of the organophosphate flame

retardant and plasticizer, TCEP. The incorporation of deuterium isotopes makes it a valuable

internal standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS.

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of Tris(2-
chloroethyl)phosphate-d12.
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Property Value Source(s)

Molecular Formula C₆D₁₂Cl₃O₄P [1]

Molecular Weight 297.56 g/mol [1][2][3][4]

CAS Number 1276500-47-0 [2][3][4]

Physical Form Liquid [5]

Appearance
Colorless to light yellow

viscous liquid
[6]

Boiling Point 192 °C at 10 mmHg [5]

Density
1.42 g/cm³ (for non-deuterated

TCEP)
[7]

Isotopic Purity ≥98 atom % D [5]

Chemical Purity >95% (by GC) [2]

Storage Temperature 2-8°C

Note: Some data, such as density, is for the non-deuterated analogue and should be

considered as an approximation for the deuterated form.

Experimental Protocols
Detailed experimental protocols for the determination of the physical characteristics of Tris(2-
chloroethyl)phosphate-d12 are not publicly available in the provided search results. However,

standardized methods, such as those from the Organisation for Economic Co-operation and

Development (OECD) and ASTM International, are routinely used for the physical-chemical

testing of substances.[1][2][4] The following are generalized protocols that would be suitable for

determining the key physical properties of a liquid organophosphate like TCEP-d12.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like TCEP-d12, a common and accurate method is distillation or the

use of a Thiele tube for smaller sample volumes.
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Principle: A small sample of the liquid is heated, and the temperature at which a continuous

stream of bubbles emerges from an inverted capillary tube submerged in the liquid is observed.

The boiling point is the temperature recorded when, upon cooling, the liquid is drawn back into

the capillary tube.

Apparatus:

Thiele tube or a small-scale distillation apparatus

Thermometer

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or heating mantle)

Sample of Tris(2-chloroethyl)phosphate-d12

Procedure (Thiele Tube Method):

A small amount of the TCEP-d12 sample is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the liquid.

The test tube is attached to a thermometer and placed in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).

The Thiele tube is gently heated, and the temperature is monitored.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

capillary tube.

The heating is stopped, and the apparatus is allowed to cool slowly.

The temperature at which the liquid is drawn into the capillary tube is recorded as the boiling

point.

Determination of Density
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The density of a liquid is its mass per unit volume. For a liquid like TCEP-d12, this can be

determined using a pycnometer or a hydrometer.

Principle: The mass of a precisely known volume of the liquid is measured at a specific

temperature. The density is then calculated by dividing the mass by the volume.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

Analytical balance

Thermostatic bath

Sample of Tris(2-chloroethyl)phosphate-d12

Procedure (Pycnometer Method):

The empty pycnometer is cleaned, dried, and weighed.

The pycnometer is filled with the TCEP-d12 sample, ensuring no air bubbles are present.

The filled pycnometer is placed in a thermostatic bath to bring it to the desired temperature.

The pycnometer is removed from the bath, carefully dried on the outside, and weighed.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The solubility of TCEP-d12 can be qualitatively and quantitatively determined in various

solvents. The non-deuterated form is known to be soluble in organic solvents like chloroform,

ether, and acetone, with limited solubility in water.[7]
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Principle: A known amount of the solute is added to a known amount of the solvent, and the

mixture is agitated until equilibrium is reached. The concentration of the solute in the saturated

solution is then determined.

Apparatus:

Vials or test tubes

Agitator (e.g., magnetic stirrer or shaker)

Analytical balance

Various solvents (e.g., water, ethanol, acetone, hexane)

Sample of Tris(2-chloroethyl)phosphate-d12

Procedure (Qualitative):

A small, measured amount of TCEP-d12 is placed in a series of test tubes.

A small, measured volume of a different solvent is added to each test tube.

The tubes are agitated and observed to see if the solute dissolves completely.

Observations are recorded as soluble, partially soluble, or insoluble.

Procedure (Quantitative - Shake-Flask Method):

An excess amount of TCEP-d12 is added to a known volume of the solvent in a flask.

The flask is sealed and agitated in a constant temperature bath for a prolonged period (e.g.,

24-48 hours) to ensure equilibrium is reached.

The mixture is allowed to stand to let any undissolved solute settle.

A sample of the supernatant is carefully removed and analyzed (e.g., by GC-MS) to

determine the concentration of the dissolved TCEP-d12.
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Logical Workflow and Visualization
The following diagram illustrates a typical workflow for the physical characterization of a

chemical substance like Tris(2-chloroethyl)phosphate-d12.

Phase 1: Sample and Method Preparation

Phase 2: Experimental Determination

Phase 3: Data Analysis and Reporting

Sample Reception and Identification

Selection of Standard Methods (e.g., OECD, ASTM)

Instrument Calibration and Verification

Boiling Point Determination Density Measurement Solubility Assessment Purity Analysis (e.g., GC-MS)

Data Compilation and Review

Analysis of Experimental Uncertainty

Generation of Final Report/Datasheet

Click to download full resolution via product page
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Caption: Workflow for Physical Characterization of a Chemical Substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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